Cas no 181284-17-3 (3-Chloro-5,6-diethylpyrazine-2-carbonitrile)

• Product Name: 3-Chloro-5,6-diethylpyrazine-2-carbonitrile
• CAS No: 181284-17-3
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 1031552
• PubChem ID: 23353213
• Update Time: 2025-04-20

3-Chloro-5,6-diethylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,6-diethylpyrazine-2-carbonitrile
• 2-Chloro-3-cyano-5,6-diethylpyrazine
• DB-331209
• 181284-17-3
• DTXSID50633302
• SCHEMBL8144119

• Inchi： 1S/C9H10ClN3/c1-3-6-7(4-2)13-9(10)8(5-11)12-6/h3-4H2,1-2H3
• InChI Key： FHYFXVGDENUCRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(CC)C(CC)=N1

Computed Properties

• Exact Mass: 195.0565
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines